N-[2-(2-oxo-2,6,7,8-tetrahydrocyclopenta[g]chromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C25H17NO4S/c27-22-13-18(17-11-14-5-3-6-15(14)12-20(17)29-22)24-23(16-7-1-2-8-19(16)30-24)26-25(28)21-9-4-10-31-21/h1-2,4,7-13H,3,5-6H2,(H,26,28)
• InChI Key: UFCFTXUIHAPUNW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C=C2C1)OC(=O)C=C3C4=C(C5=CC=CC=C5O4)NC(=O)C6=CC=CS6
• Molecular Formula: C25H17NO4S
• Molecular Weight: 427.5 g/mol
• CAS No.: 921159-46-8

Description

N-[2-(2-oxo-2,6,7,8-tetrahydrocyclopenta[g]chromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H17NO4S and its molecular weight is 427.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polyamide Applications

A novel monomer featuring two substituents with a structure closely related to the compound of interest was synthesized and used in direct polycondensation reactions with various aromatic diamines. This process resulted in a series of new aromatic polyamides with photosensitive coumarin pendent groups. These polyamides exhibited moderate viscosity, increased solubility in both polar and less polar solvents, and could form transparent, flexible, and tough films. Their good solubility was attributed to their amorphous character, and they demonstrated good thermal properties with glass transition temperatures ranging from 221-257°C. The introduction of bulky side chains led to these properties, underscoring the compound's potential in creating novel materials with specific optical and thermal characteristics (Nechifor, 2009).

Crystal Structure Analysis

The crystal structure of a compound structurally similar to the one of interest has been determined, showing that it crystallizes in the monoclinic space group with specific cell parameters. The structure was stabilized by various intermolecular interactions, including hydrogen bonds and π-π interactions. This analysis is crucial for understanding the molecular geometry and potential interactions of similar compounds, which can be vital for designing drugs or materials with desired properties (Anuradha et al., 2012).

Metal Complex Synthesis

Research into novel organic ligands similar to the compound has led to the synthesis of metal complexes with copper(II), cobalt(II), and nickel(II). These complexes were studied for their structure, spectroscopic properties, and electrochemical behaviors. Such studies are fundamental for the development of new materials with potential applications in catalysis, optical devices, and as precursors for the synthesis of nanomaterials (Myannik et al., 2018).

Antimicrobial Activity

Compounds containing the chromen and thiophene moieties have been synthesized and screened for their antimicrobial activity. This research is indicative of the potential use of such compounds in developing new antimicrobial agents, which is crucial in the fight against resistant bacterial and fungal strains. The structure-activity relationship derived from these studies can guide the design of more effective antimicrobial agents (Soman & Thaker, 2013).